Cas no 143922-95-6 (Benzene,2-methyl-1-nitro-3-nitroso-)

• Product Name: Benzene,2-methyl-1-nitro-3-nitroso-
• CAS No: 143922-95-6
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 208348
• PubChem ID: 154570
• Update Time: 2025-04-19

Benzene,2-methyl-1-nitro-3-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-methyl-1-nitro-3-nitroso-
• 2-Methyl-1-nitro-3-nitrosobenzene
• 2-Nitroso-6-nitrotoluene
• CCRIS 5395
• Benzene, 2-methyl-1-nitro-3-nitroso-
• AKOS006276060
• 143922-95-6
• SCHEMBL18887676
• DTXSID60162577

• Inchi： 1S/C7H6N2O3/c1-5-6(8-10)3-2-4-7(5)9(11)12/h2-4H,1H3
• InChI Key： IMKJLWRKHDPLMZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1C)N=O)=O

Computed Properties

• Exact Mass: 166.03788
• Monoisotopic Mass: 166.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 294.7°Cat760mmHg
• Flash Point: 132°C
• Refractive Index: 1.591
• PSA: 72.57